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Compound of Interest

Compound Name: GS-9822

Cat. No.: B10752815 Get Quote

For researchers, scientists, and drug development professionals handling the investigational

antiretroviral compound GS-9822, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)

with detailed disposal instructions for GS-9822 is not publicly available, this document outlines

essential safety information and provides a procedural framework for its handling and disposal

based on general principles for investigational compounds and publicly accessible data.

Crucially, all disposal activities must be conducted in strict accordance with local, state, and

federal regulations and under the direct guidance of your institution's Environmental Health and

Safety (EHS) department. The information presented here serves as a guide and should not

supersede institutional protocols.

Key Compound Information
GS-9822 is a potent, non-catalytic site integrase inhibitor (NCINI) investigated for its activity

against HIV-1. While it showed promise in preclinical studies, its development was halted due

to observed toxicity. This underscores the importance of cautious handling and appropriate

disposal.
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Property Information

Chemical Name GS-9822

CAS Number 2219362-41-9

Developer Gilead Sciences

Known Hazards

Development was halted due to dose-

dependent urothelial toxicity (vacuolation of the

urothelium of the kidney, bladder, and ureter)

observed in cynomolgus monkeys.[1]

Mechanism of Action
Potent antiviral agent that inhibits the

LEDGF/p75-integrase interaction.

Experimental Protocols: Handling and Disposal
The following protocols provide a general framework for the safe handling and disposal of GS-
9822 in a laboratory setting.

Personal Protective Equipment (PPE)
Due to the known toxicity of GS-9822, stringent adherence to PPE protocols is mandatory to

prevent exposure.

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) at all times when handling

the compound or contaminated materials.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Lab Coat: A fully buttoned lab coat is required to protect skin and clothing.

Respiratory Protection: If there is a risk of generating aerosols or dusts, a properly fitted

respirator (e.g., N95 or higher) should be used in a certified chemical fume hood.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and decontaminate the area.
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Evacuate: Alert personnel in the immediate vicinity and evacuate the area if necessary.

Contain: For small spills, use an appropriate absorbent material (e.g., chemical absorbent

pads or granules) to contain the spill.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol, isopropanol)

followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department immediately.

Disposal Procedures
The disposal of GS-9822 and any materials contaminated with it must be handled as

hazardous chemical waste.

Waste Segregation:

Solid Waste: Unused or expired GS-9822, contaminated PPE (gloves, etc.), and any other

solid materials that have come into contact with the compound should be collected in a

designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing GS-9822 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other waste streams

unless explicitly permitted by your EHS department.

Container Labeling: All waste containers must be labeled with the words "Hazardous Waste,"

the full chemical name ("GS-9822"), the CAS number (2219362-41-9), and an indication of

the hazards (e.g., "Toxic").

Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area until they are collected by the EHS department for final disposal.

EHS Consultation: Contact your institution's EHS department to schedule a pickup and for

any specific questions regarding the disposal of GS-9822. They will ensure that the waste is

disposed of in compliance with all relevant regulations.

Disposal Decision Pathway
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The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of GS-9822.
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GS-9822 Disposal Decision Pathway

By adhering to these guidelines and maintaining open communication with your institution's

safety officials, you can ensure the safe handling and compliant disposal of GS-9822, thereby

protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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